![molecular formula C10H12F3N3O2 B1607657 N1-(4-Nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine CAS No. 381241-12-9](/img/structure/B1607657.png)
N1-(4-Nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine
Overview
Description
N1-(4-Nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine, commonly known as NTBC, is a small molecule inhibitor that has been widely used in scientific research. NTBC has been shown to have a significant impact on various biological processes, making it a valuable tool for researchers in many fields.
Mechanism of Action
NTBC works by inhibiting the activity of HPPD, which is responsible for converting 4-hydroxyphenylpyruvate to homogentisic acid. This inhibition leads to the accumulation of 4-hydroxyphenylpyruvate and a decrease in the production of homogentisic acid. This mechanism of action has been shown to have a significant impact on the metabolism of tyrosine and related compounds.
Biochemical and Physiological Effects:
The inhibition of HPPD by NTBC has been shown to have a number of biochemical and physiological effects. These include a decrease in the production of homogentisic acid, an increase in the production of 4-hydroxyphenylpyruvate, and a decrease in the production of fumarate. These effects have been shown to impact a number of biological processes, including the production of neurotransmitters and the regulation of oxidative stress.
Advantages and Limitations for Lab Experiments
One of the major advantages of using NTBC in lab experiments is its specificity for HPPD. This allows researchers to selectively inhibit the activity of this enzyme without affecting other biological processes. However, one limitation of using NTBC is its potential toxicity, which can limit its use in certain experimental settings.
Future Directions
There are a number of potential future directions for research involving NTBC. One area of interest is the role of tyrosine metabolism in the regulation of oxidative stress, which has been shown to play a role in a number of diseases. Additionally, there is interest in the potential use of NTBC as a therapeutic agent for diseases that involve abnormalities in tyrosine metabolism. Finally, there is potential for the development of new inhibitors of HPPD that may be more effective or less toxic than NTBC.
Scientific Research Applications
NTBC has been used extensively in scientific research to study the role of tyrosine metabolism in various biological processes. Specifically, NTBC has been used to inhibit the activity of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), which is involved in the tyrosine catabolic pathway. This inhibition has been shown to have a significant impact on the metabolism of tyrosine and related compounds.
properties
IUPAC Name |
N'-[4-nitro-2-(trifluoromethyl)phenyl]propane-1,3-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F3N3O2/c11-10(12,13)8-6-7(16(17)18)2-3-9(8)15-5-1-4-14/h2-3,6,15H,1,4-5,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIUIJVYLNXWBFZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C(F)(F)F)NCCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F3N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50387272 | |
Record name | N1-(4-Nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50387272 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(4-Nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine | |
CAS RN |
381241-12-9 | |
Record name | N1-(4-Nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50387272 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.